Cas no 899974-30-2 (5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899974-30-2
• MF: C₁₇H₁₅BrClN₅O
• MW: 420.690901041031
• CID: 5491350
• Update Time: 2025-10-29

5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-bromophenyl)methyl]-N-(2-chloro-4-methylphenyl)triazole-4-carboxamide
• 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15BrClN5O/c1-10-5-6-14(13(19)7-10)21-17(25)15-16(20)24(23-22-15)9-11-3-2-4-12(18)8-11/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key： ZGOAYJDESARHNP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC=C(C)C=C2Cl)=O)N=N1

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 899974-30-2)

Recent studies have highlighted the growing interest in 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 899974-30-2) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-carboxamide scaffold, has demonstrated significant potential in targeting specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory applications. The compound's structural features, including the bromophenyl and chloromethylphenyl substituents, contribute to its binding affinity and selectivity, making it a valuable candidate for further pharmacological investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its inhibitory effects on protein kinases involved in inflammatory responses. The researchers employed a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action. Results indicated that 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide exhibited potent inhibition of key kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of this compound have been conducted to assess its suitability for clinical development. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's metabolic stability, plasma protein binding, and oral bioavailability. The data revealed moderate metabolic stability and favorable binding characteristics, though challenges remain in optimizing its bioavailability. These insights are critical for guiding future structural modifications to enhance the compound's drug-like properties.

In addition to its kinase inhibitory activity, 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential in oncology. A 2022 study in European Journal of Medicinal Chemistry demonstrated its efficacy in suppressing tumor cell proliferation by targeting specific signaling pathways. The compound's ability to induce apoptosis in cancer cells while sparing normal cells underscores its therapeutic potential. However, further in vivo studies are needed to validate these findings and explore its safety profile.

The synthesis of this compound has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 publication in Organic Process Research & Development detailed a scalable synthetic route that reduces the use of hazardous reagents and improves overall yield. Such innovations are pivotal for facilitating the compound's transition from laboratory-scale research to industrial production, ensuring its accessibility for broader applications.

In conclusion, 5-amino-1-(3-bromophenyl)methyl-N-(2-chloro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 899974-30-2) represents a multifaceted compound with significant promise in chemical biology and drug discovery. Its dual roles in kinase inhibition and anti-proliferative activity, coupled with ongoing improvements in synthetic methodologies, position it as a compelling candidate for future therapeutic development. Continued research efforts will be essential to fully unlock its potential and address existing challenges in pharmacokinetics and bioavailability.